Cas no 2137618-39-2 (4-chloro-5,8-difluoro-1,3-dimethyl-1,2-dihydroquinolin-2-one)

• Product Name: 4-chloro-5,8-difluoro-1,3-dimethyl-1,2-dihydroquinolin-2-one
• CAS No: 2137618-39-2
• MF: C₁₁H₈ClF₂NO
• MW: 243.637128829956
• CID: 6486934
• PubChem ID: 165482984
• Update Time: 2025-06-08

4-chloro-5,8-difluoro-1,3-dimethyl-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5,8-difluoro-1,3-dimethyl-1,2-dihydroquinolin-2-one
• EN300-1128917
• 2137618-39-2

• Inchi： 1S/C11H8ClF2NO/c1-5-9(12)8-6(13)3-4-7(14)10(8)15(2)11(5)16/h3-4H,1-2H3
• InChI Key： KLMYXJHIZRAAQU-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C(N(C)C2C(=CC=C(C=21)F)F)=O

Computed Properties

• Exact Mass: 243.0262479g/mol
• Monoisotopic Mass: 243.0262479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.3Ų

Additional information on 4-chloro-5,8-difluoro-1,3-dimethyl-1,2-dihydroquinolin-2-one

Introduction to 4-Chloro-5,8-Difluoro-1,3-Dimethyl-1,2-Dihydroquinolin-2-One (CAS No. 2137618-39-2)

4-Chloro-5,8-difluoro-1,3-dimethyl-1,2-dihydroquinolin-2-one (CAS No. 2137618-39-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinolones, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of 4-chloro-5,8-difluoro-1,3-dimethyl-1,2-dihydroquinolin-2-one is characterized by a quinoline core with specific substituents. The presence of a chloro group at the 4-position and difluoro groups at the 5 and 8 positions imparts unique electronic and steric properties to the molecule. Additionally, the dimethyl groups at the 1 and 3 positions further enhance the stability and solubility of the compound. These structural features contribute to its potential as a lead molecule in drug discovery.

The synthesis of 4-chloro-5,8-difluoro-1,3-dimethyl-1,2-dihydroquinolin-2-one has been explored through various methodologies. One common approach involves the condensation of an appropriate substituted aniline with a β-ketoester in the presence of a suitable catalyst. This reaction typically proceeds via a multistep process that includes cyclization and subsequent functional group modifications. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound, such as microwave-assisted synthesis and catalytic processes using transition metals.

In terms of biological activities, 4-chloro-5,8-difluoro-1,3-dimethyl-1,2-dihydroquinolin-2-one has shown promising results in several areas. Studies have demonstrated its potent antimicrobial activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways. This makes it a potential candidate for developing new antibiotics to combat drug-resistant infections.

Beyond its antimicrobial properties, 4-chloro-5,8-difluoro-1,3-dimethyl-1,2-dihydroquinolin-2-one has also exhibited anti-inflammatory effects. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In the realm of cancer research, preliminary studies have indicated that 4-chloro-5,8-difluoro-1,3-dimethyl-1,2-dihydroquinolin-2-one possesses anticancer activity against various cancer cell lines. It has been shown to induce apoptosis (programmed cell death) in cancer cells by targeting key signaling pathways involved in cell survival and proliferation. Further investigations are underway to elucidate the specific molecular targets and mechanisms underlying its anticancer effects.

The pharmacokinetic properties of 4-chloro-5,8-difluoro-1,3-dimethyl-1,2-dihydroquinolin-2-one have also been studied to assess its suitability as a therapeutic agent. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in animal models. These characteristics make it a promising candidate for further development into a viable drug product.

To advance the clinical potential of 4-chloro-5,8-difluoro-1,3-dimethyl-1,2-dihydroquinolin-2-one, ongoing research is focused on optimizing its chemical structure to enhance potency and selectivity while minimizing toxicity. Computational methods such as molecular docking and virtual screening are being employed to identify structural modifications that can improve its binding affinity to target proteins. Additionally, efforts are being made to develop prodrugs or delivery systems that can enhance its therapeutic index.

In conclusion, 4-chloro-5,8-difluoro-1,3-dimethyl-1,2-dihydroquinolin-2-one (CAS No. 2137618-39-2) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug discovery efforts targeting infectious diseases, inflammatory conditions, and cancer. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, 4-chloro-5,8-difluoro-1,3-dimethyl-1,2-dihydroquinolin-2-one may emerge as a valuable tool in the development of new treatments for unmet medical needs.